Cas no 143112-51-0 ((R)-(-)-NBD-APY)

(R)-(-)-NBD-APY structure
(R)-(-)-NBD-APY structure
Product Name:(R)-(-)-NBD-APY
CAS No:143112-51-0
MF:C10H11N5O3
MW:249.226041078568
MDL:MFCD00191510
CID:108152
PubChem ID:87563180
Update Time:2025-04-18

(R)-(-)-NBD-APY Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinamine,1-(7-nitro-2,1,3-benzoxadiazol-4-yl)-, (3R)-
    • (R)-(-)-4-Nitro-7-(3-aminopyrrolidin-1-yl)benzofurazan
    • (R)-(-)-nbd-apy
    • (3R)-1-(4-nitro-2,1,3-benzoxadiazol-7-yl)pyrrolidin-3-amine
    • (R)-(-)-4-Nitro-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole
    • (R)-(-)-1-(7-Nitro-4-benzofurazanyl)-3-pyrrolidinamine
    • (R)-(-)-4-(3-Aminopyrrolidino)-7-nitrobenzofurazan
    • (r)-4-nitro-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole
    • (3R)-1-(7-Nitro-2,1,3-benzoxadiazol-4-yl)pyrrolidin-3-amine
    • MFCD00191510
    • (R)-1-(7-Nitrobenzo[c][1,2,5]oxadiazol-4-yl)pyrrolidin-3-amine
    • (R)-(-)-NBD-APY [=(R)-(-)-4-NITRO-7-(3-AMINOPYRROLIDIN-1-YL)-2,1,3-BENZOXADIAZOLE]
    • CS-0337274
    • D88579
    • 143112-51-0
    • DTXSID10576807
    • SCHEMBL3034016
    • A5563
    • QSDDQXROWUJAJX-ZCFIWIBFSA-N
    • (R)-(-)-NBD-APY
    • MDL: MFCD00191510
    • Inchi: 1S/C10H11N5O3/c11-6-3-4-14(5-6)7-1-2-8(15(16)17)10-9(7)12-18-13-10/h1-2,6H,3-5,11H2/t6-/m1/s1
    • InChI Key: QSDDQXROWUJAJX-ZCFIWIBFSA-N
    • SMILES: O1N=C2C(=CC=C(C2=N1)N1CC[C@H](C1)N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 249.08600
  • Monoisotopic Mass: 249.08618923g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.4
  • Topological Polar Surface Area: 114

Experimental Properties

  • Color/Form: Red powder
  • Melting Point: ~190 °C (dec.)
  • PSA: 114.00000
  • LogP: 1.95690
  • Solubility: Not determined

(R)-(-)-NBD-APY Security Information

(R)-(-)-NBD-APY Pricemore >>

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abcr
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